2-(3-methylpyrrolidin-2-yl)-1H-benzimidazole-4-carboxamide

• Molecular Formula: C13H16N4O
• Molecular Weight: 244.29 g/mol
• IUPAC Name: 2-(3-methylpyrrolidin-2-yl)-1H-benzimidazole-4-carboxamide
• InChI: InChI=1S/C13H16N4O/c1-7-5-6-15-10(7)13-16-9-4-2-3-8(12(14)18)11(9)17-13/h2-4,7,10,15H,5-6H2,1H3,(H2,14,18)(H,16,17)
• InChI Key: FXRVOXLVQCUUGN-UHFFFAOYSA-N
• Canonical SMILES: CC1CCNC1C2=NC3=C(C=CC=C3N2)C(=O)N

Description

2-(3-Methylpyrrolidin-2-yl)-1H-benzimidazole-4-carboxamide, also known as ABT-888 or Veliparib, is a potent inhibitor of poly(ADP-ribose) polymerase (PARP), a family of enzymes critical for DNA repair. PARP inhibitors are a cornerstone of targeted cancer therapy, particularly in tumors with homologous recombination deficiency (e.g., BRCA-mutated cancers). ABT-888 is distinguished by its R-enantiomer methylpyrrolidine substituent, which optimizes binding to the PARP catalytic domain via hydrogen bonding and hydrophobic interactions . It exhibits favorable pharmacokinetics, including oral bioavailability and blood-brain barrier penetration, enabling its use in central nervous system malignancies . ABT-888 has advanced to Phase III clinical trials, often combined with DNA-damaging agents like temozolomide (TMZ), to potentiate chemotherapeutic efficacy .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional nuances of ABT-888 can be contextualized against other benzimidazole-4-carboxamide derivatives. Below is a comparative analysis:

Table 1: Structural and Pharmacological Comparison of Benzimidazole-4-Carboxamide Derivatives

Compound Name (Identifier)	Key Structural Features	PARP Inhibition (Ki)	Clinical Status
ABT-888 (Veliparib)	R-enantiomer methylpyrrolidine	5.2 nM	Phase III
2-(4-Hydroxymethylphenyl)-1H-benzimidazole-4-carboxamide (78)	4-Hydroxymethylphenyl substituent	1.6 nM	Preclinical
2-(3-Methoxyphenyl)-1H-benzimidazole-4-carboxamide (44)	3-Methoxyphenyl substituent	6 nM	Preclinical
A-966492	2-Fluoro-4-(pyrrolidin-2-yl)phenyl group	<1 nM	Preclinical
AG014699 (AG14447 phosphate)	2-(1-Propylpiperidin-4-yl) substituent	Ki <10 nM	Phase I

Key Insights

Potency and SAR :

• Substituents at the 2-position of the benzimidazole ring dictate potency. The 4-hydroxymethylphenyl group in compound 78 achieves exceptional potency (K_i = 1.6 nM) via enhanced hydrogen bonding with PARP’s nicotinamide-binding pocket .
• Fluorination in A-966492 improves binding affinity (K_i <1 nM) by increasing electronegativity and optimizing steric fit .
• ABT-888’s methylpyrrolidine moiety balances potency (K_i = 5.2 nM) with metabolic stability, a critical factor for clinical translation .

Clinical Translation :

• ABT-888’s advancement to Phase III trials reflects its optimal solubility (achieved via phosphate salt formulation) and synergistic efficacy with TMZ .
• AG014699 , despite comparable potency (K_i <10 nM), remains in Phase I, likely due to formulation challenges or off-target effects .

Pharmacokinetics :

• ABT-888’s twice-daily dosing regimen underscores its favorable half-life and bioavailability .
• Preclinical analogs like 78 and 44 exhibit superior potency but lack pharmacokinetic data, limiting clinical utility .

Contradictions and Limitations

• AG014699’s propylpiperidine group, though enhancing potency, may introduce metabolic instability compared to ABT-888’s methylpyrrolidine .